Cas no 1184919-71-8 (3-(1-Methyl-1H-pyrazol-4-yl)quinolin-6-amine)

• Product Name: 3-(1-Methyl-1H-pyrazol-4-yl)quinolin-6-amine
• CAS No: 1184919-71-8
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• MDL: MFCD12405859
• CID: 3166479
• PubChem ID: 42609176
• Update Time: 2025-05-19

3-(1-Methyl-1H-pyrazol-4-yl)quinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-pyrazol-4-yl)quinolin-6-amine
• SCHEMBL14894429
• MFCD12405859
• 3-(1-METHYLPYRAZOL-4-YL)QUINOLIN-6-AMINE
• AKOS015919458
• 1184919-71-8
• CS-0036759
• W14757
• AS-66274

• MDL： MFCD12405859
• Inchi： 1S/C13H12N4/c1-17-8-11(7-16-17)10-4-9-5-12(14)2-3-13(9)15-6-10/h2-8H,14H2,1H3
• InChI Key： DPRUSLSSTITICS-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1=CN=C2C=CC(=CC2=C1)N

Computed Properties

• Exact Mass: 224.106196400g/mol
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 466.7±40.0 °C at 760 mmHg
• Flash Point: 236.1±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(1-Methyl-1H-pyrazol-4-yl)quinolin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(1-Methyl-1H-pyrazol-4-yl)quinolin-6-amine

3-(1-Methyl-1H-pyrazol-4-yl)quinolin-6-amine: A Comprehensive Overview

3-(1-Methyl-1H-pyrazol-4-yl)quinolin-6-amine (CAS No. 1184919-71-8) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of a quinoline ring system and a pyrazole moiety, which endows it with distinctive electronic and chemical properties. The quinolin framework, a bicyclic structure comprising a benzene ring fused to a pyridine ring, is known for its aromaticity and potential applications in drug design. The pyrazole group, on the other hand, adds additional functionality due to its ability to act as both an electron donor and acceptor, making it highly versatile in various chemical reactions.

The synthesis of 3-(1-Methyl-1H-pyrazol-4-yl)quinolin-6-amine involves a multi-step process that typically begins with the preparation of the quinoline core. This is often achieved through the Skraup oxidation or other related methods, which involve the oxidation of amino compounds to form the aromatic heterocycle. The subsequent introduction of the pyrazole group requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of this process, making large-scale production more feasible.

One of the most intriguing aspects of 3-(1-Methyl-1H-pyrazol-4-yl)quinolin-6-amine is its potential application in drug discovery. The compound has been extensively studied for its ability to modulate various biological targets, including kinases, proteases, and ion channels. For instance, recent research has highlighted its role as a potent inhibitor of certain protein kinases involved in cancer progression. This finding has sparked interest in exploring its therapeutic potential in oncology, particularly in the development of targeted therapies that minimize off-target effects.

In addition to its pharmacological applications, 3-(1-Methyl-1H-pyrazol-4-yl)quinolin-6-amine has also found utility in materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into conjugated polymers can enhance charge transport properties, leading to improved device performance. Furthermore, its ability to act as both an electron donor and acceptor makes it suitable for applications in photovoltaic cells and energy storage systems.

The structural versatility of 3-(1-Methyl-1H-pyrazol-4-yil)quinolin-s-amine also lends itself well to further chemical modifications. By introducing substituents at various positions on the quinoline or pyrazole rings, chemists can tailor the compound's properties for specific applications. For example, adding electron-withdrawing groups can increase the compound's stability under harsh conditions, while electron-donating groups can enhance its reactivity in certain reactions.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 3-(l-Methyl-lH-pyrazol-s-yil)quinolin-s-amine is crucial for ensuring sustainable practices. Recent studies have focused on identifying microbial communities capable of biodegrading this compound under aerobic and anaerobic conditions. These findings are essential for developing waste management strategies that minimize environmental contamination while maximizing resource recovery.

In conclusion, 3-(l-Methyl-lH-pyrazol-s-yil)quinolin-s-amine (CAS No. 1184919-s-s-s) represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative solutions in drug discovery, materials science, and environmental management. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.